Cas no 2411246-10-9 (Tert-butyl 4-(bromomethyl)-2,2-dimethylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 4-(bromomethyl)-2,2-dimethylpyrrolidine-1-carboxylate
• CAS No: 2411246-10-9
• MF: C₁₂H₂₂BrNO₂
• MW: 292.212583065033
• CID: 6612991
• PubChem ID: 146049482
• Update Time: 2025-05-20

Tert-butyl 4-(bromomethyl)-2,2-dimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(bromomethyl)-2,2-dimethylpyrrolidine-1-carboxylate
• 2411246-10-9
• EN300-7543901

• Inchi： 1S/C12H22BrNO2/c1-11(2,3)16-10(15)14-8-9(7-13)6-12(14,4)5/h9H,6-8H2,1-5H3
• InChI Key： ZHGSOBPJRQGCES-UHFFFAOYSA-N
• SMILES： BrCC1CN(C(=O)OC(C)(C)C)C(C)(C)C1

Computed Properties

• Exact Mass: 291.08339g/mol
• Monoisotopic Mass: 291.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 4-(bromomethyl)-2,2-dimethylpyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(bromomethyl)-2,2-dimethylpyrrolidine-1-carboxylate (CAS No. 2411246-10-9)

Tert-butyl 4-(bromomethyl)-2,2-dimethylpyrrolidine-1-carboxylate (CAS No. 2411246-10-9) is a highly versatile organic intermediate widely utilized in pharmaceutical synthesis and fine chemical production. This compound, characterized by its bromomethyl functional group and tert-butyl carbamate protection, plays a pivotal role in constructing complex molecular architectures. Its unique structure enables applications in peptide coupling, heterocycle synthesis, and chiral auxiliary development, making it a sought-after reagent in modern drug discovery pipelines.

The growing demand for pyrrolidine derivatives in bioconjugation and prodrug design has significantly increased interest in this compound. Researchers particularly value its steric hindrance properties imparted by the 2,2-dimethyl substitution, which enhances selectivity in nucleophilic substitution reactions. Recent publications highlight its utility in creating targeted drug delivery systems, aligning with current trends in precision medicine and ADC (antibody-drug conjugate) development.

From a synthetic chemistry perspective, the bromomethyl moiety (CH2Br) serves as an excellent alkylating agent, allowing efficient introduction of the pyrrolidine scaffold into larger molecules. The tert-butyloxycarbonyl (Boc) protecting group offers orthogonal deprotection compatibility with other common protecting groups, a feature frequently exploited in multi-step synthesis of bioactive compounds. This dual functionality explains why CAS No. 2411246-10-9 appears in numerous patent applications related to kinase inhibitors and GPCR modulators.

Analytical data for Tert-butyl 4-(bromomethyl)-2,2-dimethylpyrrolidine-1-carboxylate reveals excellent stability under inert atmospheres, though proper storage at -20°C is recommended for long-term preservation. Modern HPLC purification techniques typically yield >98% purity, meeting stringent requirements for GMP-compliant synthesis. The compound's cLogP value suggests favorable membrane permeability, an essential consideration for CNS drug candidates and bioavailability optimization studies.

In the context of green chemistry advancements, several research groups have developed catalytic bromination methods to produce this intermediate with reduced environmental impact. These innovations address growing concerns about sustainable manufacturing in the pharmaceutical industry. Furthermore, the compound's compatibility with continuous flow chemistry systems positions it as a valuable building block for automated synthesis platforms gaining traction in industrial R&D.

The structural features of 2411246-10-9 enable diverse structure-activity relationship (SAR) explorations, particularly in modifying pharmacophore regions of lead compounds. Its application in creating spirocyclic systems has been documented in recent literature about allosteric modulators, reflecting the compound's relevance in cutting-edge drug design strategies. Computational chemistry studies suggest the 2,2-dimethylpyrrolidine core contributes to favorable molecular docking outcomes with various biological targets.

Quality control protocols for Tert-butyl 4-(bromomethyl)-2,2-dimethylpyrrolidine-1-carboxylate typically involve NMR spectroscopy (1H, 13C), mass spectrometry, and chiral HPLC analysis when enantiopure forms are required. The compound's crystalline properties facilitate purification via recrystallization, though column chromatography remains common for laboratory-scale preparations. These analytical aspects are crucial for researchers investigating structure-property relationships in medicinal chemistry programs.

Emerging applications include incorporation into metal-organic frameworks (MOFs) for controlled release formulations and use as a precursor for fluorescent probes in cellular imaging. The pyrrolidine scaffold's conformational rigidity makes derivatives valuable for studying protein-ligand interactions through X-ray crystallography. Such multidisciplinary uses demonstrate how this CAS No. 2411246-10-9 compound bridges traditional organic synthesis with contemporary chemical biology techniques.

From a commercial perspective, suppliers often highlight the compound's role in generic API synthesis and patent-busting strategies, especially for drugs approaching exclusivity expiration. Its appearance in route-scouting studies for complex molecules underscores its strategic importance in process chemistry. Proper handling requires standard Schlenk techniques for air-sensitive reactions, though the compound demonstrates reasonable stability under normal laboratory conditions.

Recent scientific conferences have featured discussions about novel photocatalytic transformations using this bromomethyl derivative, aligning with the pharmaceutical industry's focus on visible-light-mediated reactions. These developments position Tert-butyl 4-(bromomethyl)-2,2-dimethylpyrrolidine-1-carboxylate as a key player in the shift toward energy-efficient synthesis methodologies. Such applications resonate with researchers exploring C-H activation strategies and late-stage functionalization approaches.